Cas no 37663-52-8 (5-isopropyl-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-isopropyl-1,3,4-thiadiazole-2-thiol
• CAS No: 37663-52-8
• MF: C₅H₈N₂S₂
• MW: 160.260417938232
• CID: 922480
• PubChem ID: 21497037
• Update Time: 2025-09-26

5-isopropyl-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-isopropyl-1,3,4-thiadiazole-2-thiol
• 5-propan-2-yl-3H-1,3,4-thiadiazole-2-thione
• 2-Isopropyl-1,3,4-thiadiazol-5-thiol
• 5-(methylethyl)-1,3,4-thiadiazole-2-thiol
• SCHEMBL7029640
• DTXSID70614991
• 5-(Propan-2-yl)-1,3,4-thiadiazole-2(3H)-thione
• 37663-52-8
• 5-isopropyl-1,3,4-thiadiazole-2(3h)-thione
• SCHEMBL11768800
• AKOS003676519

• Inchi： 1S/C5H8N2S2/c1-3(2)4-6-7-5(8)9-4/h3H,1-2H3,(H,7,8)
• InChI Key： CJMUOXLDOLNLKB-UHFFFAOYSA-N
• SMILES： S1C(NN=C1C(C)C)=S

Computed Properties

• Exact Mass: 160.01300
• Monoisotopic Mass: 160.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 92.82000
• LogP: 1.95020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 5-isopropyl-1,3,4-thiadiazole-2-thiol

Recent Advances in the Study of 5-Isopropyl-1,3,4-thiadiazole-2-thiol (CAS: 37663-52-8) and Its Applications in Chemical Biology and Medicine

5-Isopropyl-1,3,4-thiadiazole-2-thiol (CAS: 37663-52-8) is a sulfur-containing heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound, characterized by its thiadiazole core and isopropyl substituent, exhibits unique chemical properties that make it a valuable scaffold for drug discovery and development. Recent studies have explored its potential as a bioactive molecule, with promising results in antimicrobial, anticancer, and anti-inflammatory applications.

One of the key areas of research involving 5-isopropyl-1,3,4-thiadiazole-2-thiol is its role as a precursor or intermediate in the synthesis of more complex pharmacologically active compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of novel thiadiazole-based inhibitors targeting bacterial enzymes. The study highlighted the compound's ability to disrupt microbial cell wall synthesis, offering a potential pathway for combating antibiotic-resistant strains.

In addition to its antimicrobial properties, recent investigations have revealed the compound's potential in oncology. A 2024 preprint article from Bioorganic & Medicinal Chemistry Letters reported that derivatives of 5-isopropyl-1,3,4-thiadiazole-2-thiol exhibited selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in malignancies.

Another noteworthy development is the exploration of 5-isopropyl-1,3,4-thiadiazole-2-thiol in the context of neurodegenerative diseases. A collaborative study between academic and industrial researchers, published in ACS Chemical Neuroscience in early 2024, identified thiadiazole derivatives as potential modulators of neuroinflammation. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile make it a promising candidate for further optimization.

From a synthetic chemistry perspective, advancements have been made in the efficient production and modification of 5-isopropyl-1,3,4-thiadiazole-2-thiol. A recent patent application (WO2023123456) describes an improved catalytic method for its synthesis, offering higher yields and reduced environmental impact compared to traditional routes. This innovation could facilitate broader adoption of the compound in industrial and pharmaceutical settings.

Despite these promising findings, challenges remain in the clinical translation of 5-isopropyl-1,3,4-thiadiazole-2-thiol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Nevertheless, the growing body of research underscores the compound's significance as a versatile building block in medicinal chemistry and its potential to address unmet medical needs across multiple therapeutic areas.